(2-Nitrophenoxy)acetic acid
Overview
Description
“(2-Nitrophenoxy)acetic acid” is a monocarboxylic acid that comprises acetic acid substituted at the alpha carbon with a 2-nitrophenoxy group . It is also a C-nitro compound and an aromatic ether .
Synthesis Analysis
The synthesis of “(2-Nitrophenoxy)acetic acid” involves several steps. The compound can be prepared by the nitration of phenylacetic acid . In organic synthesis, it can be used as a protecting group for primary alcohols .Molecular Structure Analysis
The molecular formula of “(2-Nitrophenoxy)acetic acid” is C8H7NO5 . Its molecular weight is 197.14 g/mol . The IUPAC name for this compound is 2-(2-nitrophenoxy)acetic acid .Chemical Reactions Analysis
The electrochemical reduction of substrates involving N−O bonds is a powerful strategy for organic synthesis . By the cathodic treatment of nitro, nitroso, and other oxygenated organic nitrogen substrates, versatile and reactive intermediates are formed which can be subsequently converted to high value-added products .Physical And Chemical Properties Analysis
The physical and chemical properties of “(2-Nitrophenoxy)acetic acid” include a molecular weight of 197.14 g/mol . The compound is a monocarboxylic acid, a C-nitro compound, and an aromatic ether .Scientific Research Applications
Organic Synthesis
Field
Application
2-Nitrophenoxyacetic acid is an organic compound used in organic synthesis . It is a derivative of phenylacetic acid, containing a phenyl functional group, a carboxylic acid functional group, and a nitro functional group .
Method
This compound may be prepared by the nitration of phenylacetic acid .
Results
It is an important reagent for many organic reactions, especially for the formation of heterocycles .
Protecting Group for Primary Alcohols
Application
In organic synthesis, 2-nitrophenylacetic acid can be used as a protecting group for primary alcohols .
Method
The alcohol is esterified with 2-nitrophenylacetic acid, proceeding through the acid chloride or acid anhydride . The acid itself can also protect the alcohol through the Mitsunobu reaction: reacting the alcohol and the acid with diethyl azidocarboxylate and triphenylphosphine in dichloromethane .
Results
The protecting group is selectively removed using zinc and ammonium chloride, and is compatible with other existing alcohol protecting groups .
Precursor for Heterocycles
Application
2-nitrophenylacetic acid is a precursor for many heterocycles .
Method
Complete reduction of 2-nitrophenylacetic acid yields anilines, which quickly cyclize to form lactams . Partial reductive cyclization of the acids using weaker reducing agents forms hydroxamic acids .
Results
Both of these processes are useful in the synthesis of many biologically active molecules .
Precursor of Quindoline
Field
Application
2-nitrophenylacetic acid is a precursor of quindoline .
Method
The specific method of synthesis is not mentioned .
Results
Although quindoline does not have many practical applications on its own, quindoline derivatives and modifications can be treated as enzyme inhibitors and anticancer agents .
Herbicide
Field
Application
2-Nitrophenoxyacetic acid has been used as an herbicide .
Method
The specific method of application as an herbicide is not mentioned .
Results
The effectiveness and environmental impact of its use as an herbicide are not readily available .
Precursor for Other Compounds
Application
2-Nitrophenoxyacetic acid can be used as a precursor for the synthesis of other organic compounds .
Results
The resulting compounds can have various applications in different fields, such as pharmaceuticals, agrochemicals, and materials science .
properties
IUPAC Name |
2-(2-nitrophenoxy)acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO5/c10-8(11)5-14-7-4-2-1-3-6(7)9(12)13/h1-4H,5H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYHHDWAHJRRYCU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)[N+](=O)[O-])OCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0075154 | |
Record name | (2-Nitrophenoxy)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0075154 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Nitrophenoxy)acetic acid | |
CAS RN |
1878-87-1 | |
Record name | 2-Nitrophenoxyacetic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1878-87-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2-Nitrophenoxy)acetic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001878871 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1878-87-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=37409 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | (2-Nitrophenoxy)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0075154 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2-nitrophenoxy)acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.935 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | (2-NITROPHENOXY)ACETIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/B62BR9H4XC | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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